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Compound of Interest

Compound Name: 2,2,3,3-Tetramethylhexane

Cat. No.: B080486 Get Quote

A Comparative Analysis of the Physical Properties of Tetramethylhexane Isomers

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is paramount. Tetramethylhexane (C10H22)

isomers, a group of branched alkanes, are often utilized as solvents and intermediates in

various chemical syntheses. Their distinct physical characteristics, arising from subtle

differences in their molecular structures, significantly influence their behavior in experimental

and industrial settings. This guide provides a comparative analysis of the key physical

properties of several tetramethylhexane isomers, supported by detailed experimental protocols.

Data Presentation
The following table summarizes the boiling point, melting point, and density of various

tetramethylhexane isomers. These properties are critical in determining the appropriate

applications for each isomer.
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Isomer Boiling Point (°C) Melting Point (°C) Density (g/cm³)

2,2,3,3-

Tetramethylhexane
160.33[1][2] -53.99[1][3] 0.761[1][4]

2,2,3,4-

Tetramethylhexane
157[4] -53.99[3] 0.731[3][4]

2,2,4,4-

Tetramethylhexane
153[4] Not available 0.747[4]

2,2,5,5-

Tetramethylhexane
137.4[4] - 138.8[5][6] -12.6[4][5][6][7] 0.715 - 0.734[5][6][7]

2,3,3,4-

Tetramethylhexane
165[4] Not available Not available

2,3,4,5-

Tetramethylhexane
156.21[4] -12.59[4] 0.746[4]

3,3,4,4-

Tetramethylhexane
170[4] -46[4] 0.770[4]

Experimental Protocols
The accurate determination of the physical properties listed above relies on standardized

experimental methodologies. Below are detailed protocols for measuring boiling point, melting

point, and density.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus:

A heating mantle or oil bath

A round-bottom flask
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A condenser

A thermometer with appropriate range and precision

Boiling chips

Procedure:

Place a small volume of the tetramethylhexane isomer into the round-bottom flask and add a

few boiling chips to ensure smooth boiling.

Set up a distillation apparatus with the flask connected to a condenser.

Insert the thermometer through an adapter at the neck of the flask, ensuring the top of the

thermometer bulb is level with the side arm of the condenser.

Begin heating the flask gently.

Record the temperature at which the liquid boils and a steady stream of condensate is

observed on the thermometer. This temperature is the boiling point. The pressure at which

the measurement is made should also be recorded, as boiling point is pressure-dependent.

Determination of Melting Point
The melting point is the temperature at which a solid turns into a liquid. For the

tetramethylhexane isomers that are solid at or near room temperature, the following method

can be used.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes

Thermometer

Procedure:
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Ensure the sample of the tetramethylhexane isomer is solid. If it is a liquid at room

temperature, it will need to be cooled to its freezing point first.

Pack a small amount of the solidified sample into a capillary tube.

Place the capillary tube into the melting point apparatus.

Heat the apparatus slowly, at a rate of about 1-2 °C per minute as the melting point is

approached.

Record the temperature range from when the first drop of liquid appears to when the entire

sample has melted. The melting point is typically reported as this range.

Determination of Density
Density is the mass of a substance per unit volume.

Apparatus:

A pycnometer or a graduated cylinder and an electronic balance.[8]

A temperature-controlled water bath

Procedure:

Measure the mass of a clean, dry pycnometer (or graduated cylinder) using an electronic

balance.[8]

Fill the pycnometer with the liquid tetramethylhexane isomer, ensuring there are no air

bubbles. If using a graduated cylinder, add a known volume of the liquid.[8]

Place the filled pycnometer in a temperature-controlled water bath to bring the liquid to a

specific temperature, as density is temperature-dependent.

Measure the mass of the filled pycnometer.

The mass of the liquid is the difference between the mass of the filled and empty

pycnometer.
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The volume of the liquid is known from the pycnometer's calibrated volume or the reading

from the graduated cylinder.

Calculate the density using the formula: Density = Mass / Volume. For higher accuracy,

repeat the measurement multiple times and calculate the average.[8]

Isomeric Relationships
The structural differences between the tetramethylhexane isomers directly influence their

physical properties. The following diagram illustrates the logical relationship between some of

these isomers, highlighting their structural connectivity.
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Caption: Structural relationships between select tetramethylhexane isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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